Cas no 1349715-55-4 (4-Bromo-5-fluoro-2-methylbenzoic acid)
1349715-55-4 structure
Product Name:4-Bromo-5-fluoro-2-methylbenzoic acid
CAS No:1349715-55-4
MF:C8H6BrFO2
MW:233.034445285797
MDL:MFCD18917157
CID:1031754
PubChem ID:53256794
Update Time:2025-04-20
4-Bromo-5-fluoro-2-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-5-fluoro-2-methylbenzoic acid
- AK126066
- ST2405641
- DS-5064
- 1349715-55-4
- 4-Bromo-5-fluoro-2-methylbenzoicacid
- DB-340158
- Z1269219899
- SCHEMBL17786989
- AKOS016013034
- CS-W022109
- DTXSID40693213
- EN300-213984
- A887782
- A937420
- MFCD18917157
- SY110196
- CL9206
-
- MDL: MFCD18917157
- Inchi: 1S/C8H6BrFO2/c1-4-2-6(9)7(10)3-5(4)8(11)12/h2-3H,1H3,(H,11,12)
- InChI Key: ZIXRUMIXLQUGGN-UHFFFAOYSA-N
- SMILES: BrC1C(=CC(C(=O)O)=C(C)C=1)F
Computed Properties
- Exact Mass: 231.95352g/mol
- Monoisotopic Mass: 231.95352g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 2.6
4-Bromo-5-fluoro-2-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM156042-5g |
4-bromo-5-fluoro-2-methylbenzoic acid |
1349715-55-4 | 95+% | 5g |
$252 | 2021-06-17 | |
| Chemenu | CM156042-10g |
4-bromo-5-fluoro-2-methylbenzoic acid |
1349715-55-4 | 95+% | 10g |
$402 | 2021-06-17 | |
| Chemenu | CM156042-25g |
4-bromo-5-fluoro-2-methylbenzoic acid |
1349715-55-4 | 95+% | 25g |
$776 | 2021-06-17 | |
| Alichem | A010014085-250mg |
4-Bromo-5-fluoro-2-methylbenzoic acid |
1349715-55-4 | 97% | 250mg |
480.00 USD | 2021-07-05 | |
| Alichem | A010014085-500mg |
4-Bromo-5-fluoro-2-methylbenzoic acid |
1349715-55-4 | 97% | 500mg |
831.30 USD | 2021-07-05 | |
| Alichem | A010014085-1g |
4-Bromo-5-fluoro-2-methylbenzoic acid |
1349715-55-4 | 97% | 1g |
1,475.10 USD | 2021-07-05 | |
| Apollo Scientific | PC201125-1g |
4-Bromo-5-fluoro-2-methylbenzoic acid |
1349715-55-4 | 98% | 1g |
£17.00 | 2025-02-21 | |
| Apollo Scientific | PC201125-5g |
4-Bromo-5-fluoro-2-methylbenzoic acid |
1349715-55-4 | 98% | 5g |
£80.00 | 2025-02-21 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OF257-1g |
4-Bromo-5-fluoro-2-methylbenzoic acid |
1349715-55-4 | 98% | 1g |
756.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OF257-250mg |
4-Bromo-5-fluoro-2-methylbenzoic acid |
1349715-55-4 | 98% | 250mg |
379CNY | 2021-05-08 |
4-Bromo-5-fluoro-2-methylbenzoic acid Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
1349715-55-4 (4-Bromo-5-fluoro-2-methylbenzoic acid) Related Products
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